Cas no 2478-38-8 (Acetosyringone)

• Product Name: Acetosyringone
• CAS No: 2478-38-8
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• MDL: MFCD00008748
• CID: 43040
• PubChem ID: 17198
• Update Time: 2025-06-09

Acetosyringone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxy-3,5-dimethoxyphenyl)ethanone
• Acetosyringone
• 4-Hydroxy-3,5-dimethoxyacetophenone
• 4'-Hydroxy-3',5'-dimethoxyacetophenone
• 3',5'-Dimethoxy-4'-hydroxyacetophenone
• 4’-Hydroxy-3’,5’-dimethoxyacetophenone
• ACETOSYRINGONE(RG)
• 1-(4-hydroxy-3,5-dimethoxy-phenyl)-ethanone
• 3,5-Dimethoxy-4-hydroxyacetophenone
• 3‘,5‘-Dimethoxy-4‘-hydroxyacetophenone
• Acetophenone,4'-hydroxy-3',5'-dimethoxy
• Acetosyringenin
• Ethanone,1-(4-hydroxy-3,5-dimethoxyphenyl)
• Acetophenone,4'-hydroxy-3',5'-dimethoxy- (6CI,7CI,8CI)
• 2,6-Dimethoxy-4-acetophenol
• 2,6-Dimethoxy-4-acetylphenol
• 4-Acetyl-2,6-dimethoxyphenol
• Syringone
• Syringylethanone
• Acetosyringon
• Ethanone, 1-(4-hydroxy-3,5-dimethoxyphenyl)-
• 1-(4-hydroxy-3,5-dimethoxyphenyl)ethan-1-one
• Acetophenone, 4'-hydroxy-3',5'-dimethoxy-
• 4-Hydroksy-3',5'-dwumetoksyacetofenon
• Acetophenone,
• 3′,5′-Dimethoxy-4′-hydroxyacetophenone
• Acetosyringone; 3',5'-Dimethoxy-4'-hydroxy-acetophenone
• SMR000112388
• MLS002207209

• MDL： MFCD00008748
• Inchi： 1S/C10H12O4/c1-6(11)7-4-8(13-2)10(12)9(5-7)14-3/h4-5,12H,1-3H3
• InChI Key： OJOBTAOGJIWAGB-UHFFFAOYSA-N
• SMILES： COC1C(O)=C(OC)C=C(C(=O)C)C=1
• BRN： 1966119

Computed Properties

• Exact Mass: 196.07400
• Monoisotopic Mass: 196.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 0.2
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: powder
• Density: 1.2166 (rough estimate)
• Melting Point: 124.0 to 127.0 deg-C
• Boiling Point: 334.7℃ at 760 mmHg
• Flash Point: 131.7 ºC
• Refractive Index: 1.5430 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 55.76000
• LogP: 1.61200
• Solubility: dissolve in water

Acetosyringone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10
• RTECS：AM8440000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Acetosyringone

Comprehensive Guide to Acetosyringone (CAS No. 2478-38-8): Properties, Applications, and Research Insights

Acetosyringone (CAS No. 2478-38-8) is a naturally occurring phenolic compound widely recognized for its role in plant signaling and biotechnology applications. Structurally classified as a syringyl lignin precursor, this molecule has garnered significant attention due to its ability to induce Agrobacterium-mediated gene transfer, a cornerstone technique in genetic engineering. Researchers and industries alike value Acetosyringone for its unique biochemical properties, which bridge plant physiology and cutting-edge biotechnological innovations.

The compound’s chemical name, 4'-Hydroxy-3',5'-dimethoxyacetophenone, reflects its aromatic backbone with methoxy and hydroxyl functional groups. These moieties contribute to its solubility in organic solvents like ethanol and DMSO, making it versatile for laboratory use. Recent studies highlight its potential in plant-microbe interactions, particularly in enhancing the efficiency of transgenic plant development, a topic trending in agricultural biotechnology forums.

In the context of sustainable agriculture, Acetosyringone has emerged as a focal point for optimizing crop transformation protocols. Its ability to activate virulence genes in Agrobacterium tumefaciens aligns with the global demand for precision breeding techniques. Online searches frequently link this compound to queries like "how to improve plant genetic transformation efficiency" or "natural inducers for Agrobacterium," underscoring its practical relevance.

Beyond genetic engineering, Acetosyringone exhibits antioxidant properties, sparking interest in nutraceutical research. Its structural similarity to other bioactive phenolics, such as sinapic acid, positions it as a candidate for exploring plant-derived health supplements. This dual applicability—spanning both biotech and wellness sectors—makes it a compelling subject for interdisciplinary studies.

From a commercial perspective, the synthesis and purification of Acetosyringone (CAS No. 2478-38-8) adhere to stringent GMP standards, ensuring consistency for research and industrial use. Suppliers often highlight its role in plant tissue culture media, catering to laboratories focused on high-throughput plant breeding. The compound’s stability under controlled storage conditions (e.g., -20°C, protected from light) further enhances its utility.

Environmental scientists are also investigating Acetosyringone’s role in rhizosphere signaling, where it influences microbial communities. This aligns with the growing emphasis on soil microbiome health, a hot topic in regenerative farming circles. Such applications resonate with search trends like "phenolic compounds in soil fertility" or "natural plant-microbe communication."

In summary, Acetosyringone (CAS No. 2478-38-8) represents a nexus of plant science, biotechnology, and sustainability. Its multifaceted applications—from enabling CRISPR-based crop editing to potential nutraceutical uses—make it a compound of enduring scientific and industrial value. As research advances, its role in addressing global food security and green biotechnology challenges will likely expand further.